Cas no 706806-77-1 ((S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid)

• Product Name: (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• CAS No: 706806-77-1
• MF: C₁₇H₂₂BrNO₄
• MW: 384.264884471893
• MDL: MFCD06797551
• CID: 557691
• PubChem ID: 6958013
• Update Time: 2025-06-08

(S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S)-2-[(4-bromophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylicacid, 2-[(4-bromophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2S)-
• Boc-(S)-alpha-(4-bromobenzyl)-proline
• 706806-77-1
• PS-12552
• 2-[(4-Bromophenyl)methyl]-1-(tert-butoxycarbonyl)-D-proline
• DTXSID40426260
• CS-0179109
• AKOS016843895
• (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylicacid
• (2S)-2-[(4-bromophenyl)methyl]-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
• MFCD06797551
• BOC-(S)-ALPHA-(4-BROMO-BENZYL)-PROLINE
• Boc-(S)-alpha-(4-bromobenzyl)proline
• G81835

• MDL： MFCD06797551
• Inchi： 1S/C17H22BrNO4/c1-16(2,3)23-15(22)19-10-4-9-17(19,14(20)21)11-12-5-7-13(18)8-6-12/h5-8H,4,9-11H2,1-3H3,(H,20,21)/t17-/m0/s1
• InChI Key： VQWRXYZZPMLJRL-KRWDZBQOSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@]1(C(=O)O)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 383.07300
• Monoisotopic Mass: 383.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.412
• Boiling Point: 488.6°C at 760 mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.573
• PSA: 66.84000
• LogP: 3.78380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid

Introduction to (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic Acid (CAS No. 706806-77-1)

The compound (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid, identified by its CAS number 706806-77-1, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of chiral pyrrolidine derivatives, which are widely recognized for their role in the synthesis of biologically active molecules. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a 4-bromobenzyl side chain makes this molecule particularly valuable in the development of complex drug candidates.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced efficacy and reduced side effects in therapeutic applications. The stereochemical configuration of this compound, specifically the (S)-configuration at the pyrrolidine ring, is crucial for its biological activity. This specificity has been a focal point in medicinal chemistry research, where precise control over stereochemistry can lead to breakthroughs in drug design.

The Boc group in the molecule serves as an essential protecting group for the amine functionality, allowing for selective reactions at other sites while maintaining stability. This protective strategy is commonly employed in multi-step synthetic routes to complex molecules, ensuring that functional groups are manipulated sequentially without unwanted side reactions. The 4-bromobenzyl moiety, on the other hand, provides a reactive handle for further derivatization, enabling the attachment of various pharmacophores or biomolecules.

Current research in the field of drug discovery has highlighted the importance of pyrrolidine scaffolds in medicinal chemistry. Pyrrolidines are known for their ability to mimic natural amino acid structures, making them ideal candidates for peptidomimetic drugs. These derivatives often exhibit potent binding interactions with biological targets, such as enzymes and receptors, which are critical for therapeutic intervention. The compound in question, with its well-defined stereochemistry and functional groups, aligns well with these trends.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous biological processes, including viral replication and inflammation. Inhibiting these enzymes has been a successful strategy in developing drugs for conditions such as HIV/AIDS and cancer. The pyrrolidine core can be modified to create potent protease inhibitors by introducing specific substituents that enhance binding affinity and selectivity.

Recent advancements in computational chemistry have also facilitated the design of novel pyrrolidine-based drug candidates. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By leveraging these tools, scientists can optimize the scaffold of compounds like (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid to improve their pharmacokinetic properties and target engagement.

In addition to protease inhibition, this compound has shown promise in other therapeutic areas. For instance, it can serve as a building block for synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of a chiral center and reactive functional groups makes it a versatile intermediate for constructing complex molecular architectures.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available precursors. Key steps include the formation of the pyrrolidine ring followed by functional group manipulations such as bromination and Boc protection. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric transformations, can enhance yield and purity.

Given its structural complexity and functional diversity, this compound has garnered interest from both academic researchers and pharmaceutical companies. Academic laboratories continue to explore novel synthetic routes and applications, while industry partners seek to incorporate it into their drug discovery pipelines. Collaborative efforts between these sectors can accelerate the translation of laboratory findings into clinical candidates.

Quality control and characterization are essential when working with compounds like this one. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structure and purity. These methods provide critical data for understanding reaction outcomes and optimizing synthetic protocols.

Environmental considerations also play a significant role in modern drug development. Sustainable synthetic strategies aim to minimize waste and reduce hazardous byproducts without compromising efficiency or yield. Innovations in green chemistry are being integrated into processes involving compounds like this one to align with global sustainability goals.

In conclusion, (S)-2-(4-Bromobenzyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid is a versatile building block with broad applications in pharmaceutical research. Its unique combination of stereochemistry and functional groups makes it valuable for developing next-generation therapeutics targeting diverse diseases. As research continues to evolve, this compound will likely remain at the forefront of drug discovery efforts due to its adaptability and potential for innovation.